Cas no 103631-61-4 (Propanoic acid, 3-(chlorosulfonyl)-)

• Product Name: Propanoic acid, 3-(chlorosulfonyl)-
• CAS No: 103631-61-4
• MF: C₃H₅ClO₄S
• MW: 172.587399244308
• CID: 1138255
• PubChem ID: 21477353
• Update Time: 2025-04-20

Propanoic acid, 3-(chlorosulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(chlorosulfonyl)-
• 3-chlorosulfonylpropanoic acid
• 3-(Chlorosulfonyl)propanoic acid
• EN300-143426
• 103631-61-4
• SCHEMBL7273217
• DTXSID40614403

• Inchi： 1S/C3H5ClO4S/c4-9(7,8)2-1-3(5)6/h1-2H2,(H,5,6)
• InChI Key： ROANXQKZWIKRGC-UHFFFAOYSA-N
• SMILES： ClS(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 171.9597075g/mol
• Monoisotopic Mass: 171.9597075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides